Cas no 1390759-21-3 (5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 1390759-21-3
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5872172
• PubChem ID: 60333363
• Update Time: 2025-10-05

5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-26598485
• 5-[(E)-2-phenylethenyl]sulfonyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• 1390759-21-3
• Z1230765152

• Inchi： 1S/C17H16N2O3S/c20-17-10-12-19(16-9-5-4-8-15(16)18-17)23(21,22)13-11-14-6-2-1-3-7-14/h1-9,11,13H,10,12H2,(H,18,20)/b13-11+
• InChI Key： YSOPKCVVEQPBHU-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1C2C=CC=CC=2NC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

Introduction to 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 1390759-21-3)

5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 1390759-21-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of a phenylethenesulfonyl group and a benzodiazepine core, make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one consists of a benzodiazepine ring system fused with a tetrahydroquinoline moiety. The introduction of the phenylethenesulfonyl substituent imparts specific chemical and biological properties that distinguish it from other benzodiazepine derivatives. This compound has been synthesized through a series of well-defined chemical reactions, including sulfonation and cyclization steps, which are crucial for achieving the desired molecular architecture.

In recent years, extensive research has been conducted to explore the pharmacological properties of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to modulate the activity of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The analgesic properties of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one have also been investigated in various animal models. Preclinical studies have demonstrated that this compound effectively reduces pain sensitivity in both acute and chronic pain models. The mechanism underlying its analgesic effects is thought to involve the modulation of central nervous system (CNS) pathways and the inhibition of nociceptive signaling.

Beyond its anti-inflammatory and analgesic activities, 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one has shown promise in other therapeutic areas. For instance, it has been evaluated for its potential as an anticonvulsant agent due to its structural similarity to known benzodiazepine-based anticonvulsants. Preliminary studies suggest that it may exert its anticonvulsant effects by enhancing GABAergic neurotransmission and modulating voltage-gated sodium channels.

The safety profile of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic doses. However, like many benzodiazepine derivatives, it may have potential side effects such as sedation and cognitive impairment at higher concentrations. Therefore, careful dose optimization and monitoring are essential during clinical trials.

In the context of drug development, the synthesis and purification methods for 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one have been optimized to ensure high yield and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound and monitor its stability under various conditions.

The pharmacokinetic properties of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one have also been studied in detail. Research has shown that it exhibits favorable absorption profiles when administered orally or intravenously. The compound is rapidly distributed throughout the body and readily crosses the blood-brain barrier (BBB), which is crucial for its central nervous system effects. Metabolism primarily occurs in the liver via cytochrome P450 enzymes (CYPs), with major metabolites being excreted in urine.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one in human subjects. These trials aim to validate the preclinical findings and assess its potential as a novel therapeutic agent for various conditions such as chronic pain management and inflammatory disorders. Early results from phase I trials have been promising, with no significant adverse events reported at tested doses.

In conclusion, 5-(2-phenylethenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 1390759-21-3) represents a promising candidate in the development of new drugs for treating inflammatory diseases and pain conditions. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and clinical investigation. As ongoing studies continue to uncover its full potential, 5-(2 phenylethenesulfonyl)-2 3 4 5 tetrahydro 1H 1 5 benzodiazepin 2 one (CAS No. 1390759 07 3) is poised to play a significant role in advancing medical treatments in these areas.